Cas no 1503-43-1 (methyl 3-amino-5-phenylpyrazine-2-carboxylate)

methyl 3-amino-5-phenylpyrazine-2-carboxylate structure
1503-43-1 structure
Product Name:methyl 3-amino-5-phenylpyrazine-2-carboxylate
CAS No:1503-43-1
MF:C12H11N3O2
MW:229.234642267227
CID:2126666
PubChem ID:13638029
Update Time:2025-04-21

methyl 3-amino-5-phenylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-amino-5-phenylpyrazine-2-carboxylate
    • 1503-43-1
    • DB-334544
    • SCHEMBL336653
    • 2-methoxycarbonyl-3-amino-5-phenyl-pyrazine
    • GWSYTJJRDBPAKI-UHFFFAOYSA-N
    • Inchi: 1S/C12H11N3O2/c1-17-12(16)10-11(13)15-9(7-14-10)8-5-3-2-4-6-8/h2-7H,1H3,(H2,13,15)
    • InChI Key: GWSYTJJRDBPAKI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(N)N=C(C=N1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 229.085126602Da
  • Monoisotopic Mass: 229.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 78.1Ų
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